![molecular formula C13H7N3O4 B1469717 3-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid CAS No. 404381-55-1](/img/structure/B1469717.png)
3-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid
Overview
Description
3-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid (DDPB) is a novel compound with a wide range of potential applications in the scientific research field. It is a heterocyclic compound that can be synthesized easily and is stable in aqueous solutions. DDPB has a wide range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer activities. It has been studied extensively in laboratory and animal models, but its exact mechanism of action remains unclear.
Scientific Research Applications
Medicinal Chemistry and Drug Design
This compound’s structure is intriguing for medicinal chemistry due to the presence of the pyrrolopyrazine core, a biologically active scaffold. It has been explored for its potential in creating new therapeutic agents due to its ability to interact with various biological targets . The pyrrolopyrazine derivatives have shown a range of activities, including antimicrobial, anti-inflammatory, and kinase inhibition.
Pharmacology
In pharmacology, the compound’s derivatives are being studied for their pharmacokinetics and pharmacodynamics. They are analyzed for their absorption, distribution, metabolism, and excretion (ADME) properties to understand how they can be optimized for better drug efficacy and reduced toxicity .
Analytical Chemistry
Analytical chemists utilize this compound as a reference material for calibrating instruments and validating analytical methods. Its well-defined structure and properties make it suitable for use as a standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses .
Biotechnology
In biotechnology, the compound serves as a building block for the synthesis of complex molecules. It is used in the development of new biochemical assays and screening techniques to identify biological activity in novel compounds .
Materials Science
Researchers in materials science investigate the compound for its potential use in creating new materials with specific properties. Its molecular structure could be key in developing organic semiconductors or photovoltaic materials .
Environmental Science
The compound’s derivatives are studied for their environmental impact, particularly in the context of biodegradation. Scientists are interested in how these compounds break down in the environment and their potential use in bioremediation strategies .
Synthetic Chemistry
Synthetic chemists are interested in the compound for its role in novel synthesis pathways. It can be used as a precursor for synthesizing new heterocyclic compounds, which are crucial in various chemical industries .
Proteomics
In proteomics, the compound is used in the study of protein interactions. Its derivatives can be tagged to proteins to study their interaction with other molecules, aiding in the understanding of cellular processes .
properties
IUPAC Name |
3-(5,7-dioxopyrrolo[3,4-b]pyrazin-6-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7N3O4/c17-11-9-10(15-5-4-14-9)12(18)16(11)8-3-1-2-7(6-8)13(19)20/h1-6H,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPSQYARPRRDUBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C(=O)C3=NC=CN=C3C2=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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